Cas no 37467-00-8 (4,5,6,7-Tetrahydro-2,1,3-benzoxadiazole-5-carboxylic acid)

• Product Name: 4,5,6,7-Tetrahydro-2,1,3-benzoxadiazole-5-carboxylic acid
• CAS No: 37467-00-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6423702
• PubChem ID: 129925797
• Update Time: 2025-05-26

4,5,6,7-Tetrahydro-2,1,3-benzoxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-5-carboxylic acid, 4,5,6,7-tetrahydro-
• 4,5,6,7-Tetrahydro-2,1,3-benzoxadiazole-5-carboxylic acid
• EN300-7424979
• 37467-00-8

• Inchi： 1S/C7H8N2O3/c10-7(11)4-1-2-5-6(3-4)9-12-8-5/h4H,1-3H2,(H,10,11)
• InChI Key： NGZZDWVXLVCRHW-UHFFFAOYSA-N
• SMILES： O1N=C2C(CC(C(=O)O)CC2)=N1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 365.8±52.0 °C(Predicted)
• pka: 3.95±0.20(Predicted)

Additional information on 4,5,6,7-Tetrahydro-2,1,3-benzoxadiazole-5-carboxylic acid

4,5,6,7-Tetrahydro-2,1,3-Benzoxadiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 37467-00-8, known as 4,5,6,7-Tetrahydro-2,1,3-benzoxadiazole-5-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxadiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The benzoxadiazole core of this molecule is particularly notable for its structural versatility and potential bioactivity.

Recent studies have highlighted the antimicrobial properties of 4,5,6,7-tetrahydro-2,1,3-benzoxadiazole-5-carboxylic acid, making it a promising candidate for the development of new antibiotics. Researchers have explored its ability to inhibit bacterial growth without inducing resistance mechanisms. This property is especially relevant in light of the global challenge posed by antibiotic-resistant infections.

In addition to its antimicrobial activity, this compound has shown potential in cancer therapy. Preclinical studies suggest that it may selectively target cancer cells while sparing healthy tissue. The benzoxadiazole moiety is believed to play a critical role in this selective activity by interacting with specific cellular pathways involved in tumor progression.

The synthesis of 4,5,6,7-tetrahydro-2,1,3-benzoxadiazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the benzoxadiazole ring system. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis. For instance, the use of palladium-catalyzed coupling reactions has enabled researchers to construct the heterocyclic core with greater precision and yield.

Another area of active research is the exploration of this compound's photophysical properties. Due to its conjugated system and rigid structure, it exhibits interesting fluorescence characteristics under UV light. This property has led to investigations into its potential use as a fluorescent probe for sensing applications or as a component in optoelectronic devices.

Furthermore, computational studies have provided insights into the molecular interactions that govern the bioactivity of 4,5,6,7-tetrahydro-2,1,benzoxadiazole-5-carboxylic acid. Molecular docking simulations have revealed that it can bind to key enzymes involved in inflammatory processes and neurodegenerative diseases. These findings underscore its potential as a lead compound for drug development targeting chronic inflammatory conditions such as arthritis or Alzheimer's disease.

In conclusion,4,,6,,7-tetrahydro-,,-benzoxadiazole--carboxylic acid (CAS No. 37467--8) represents a versatile and promising molecule with applications spanning antimicrobial therapy,, cancer treatment,, and materials science. As research continues to uncover its full potential,, this compound stands at the forefront of innovative chemical and pharmacological advancements.